1-((1-(3-(2-Bromophenyl)propanoyl)azetidin-3-yl)methyl)pyrrolidine-2,5-dione

• IUPAC Name: 1-[[1-[3-(2-bromophenyl)propanoyl]azetidin-3-yl]methyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C17H19BrN2O3/c18-14-4-2-1-3-13(14)5-6-15(21)19-9-12(10-19)11-20-16(22)7-8-17(20)23/h1-4,12H,5-11H2
• InChI Key: RYXSHRLKINGADC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC2CN(C2)C(=O)CCC3=CC=CC=C3Br
• Molecular Formula: C17H19BrN2O3
• Molecular Weight: 379.2 g/mol

Description

“1-((1-(3-(2-Bromophenyl)propanoyl)azetidin-3-yl)methyl)pyrrolidine-2,5-dione”, also known as BRD7929, is a small molecule. It has a molecular formula of C17H19BrN2O3 and a molecular weight of 379.254. This compound belongs to the class of spiro heterocycles, which have received special attention in medicinal chemistry due to their promising biological activity.

Molecular Structure Analysis

Spirocyclic compounds, like this one, are characterized by having two rings sharing the same atom, the quaternary spiro carbon. The inherent rigidity of spirocyclic compounds causes a decrease in the conformational entropy penalty when it comes to an interaction between a potential bioactive spiro compound and its putative molecular target.

Scientific Research Applications

Chiral Catalysts and Asymmetric Synthesis

Chirality plays a crucial role in organic synthesis. The asymmetric azetidinone moiety in this compound could serve as a chiral catalyst. Researchers explore its potential in promoting enantioselective reactions, enabling the synthesis of complex molecules with high stereochemical purity.